Cas no 27720-47-4 (Isobenzofuran,5,6-dimethyl-1,3-diphenyl-)

• Product name: Isobenzofuran,5,6-dimethyl-1,3-diphenyl-
• CAS No: 27720-47-4
• MF: C₂₂H₁₈O
• MW: 298.377726078033
• CID: 288797
• PubChem ID: 293205

Isobenzofuran,5,6-dimethyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran,5,6-dimethyl-1,3-diphenyl-
• 1,3-Diphenyl-5,6-dimethylisobenzofuran
• 1,3-Diphenyl-5,6-dimethyl-isobenzofuran
• 5,6-dimethyl-1,3-diphenyl-isobenzofuran
• AC1L6JOC
• AC1Q70ID
• AG-K-23768
• AR-1G6217
• CTK4G0172
• NSC159542
• 27720-47-4
• Isobenzofuran, 5,6-dimethyl-1,3-diphenyl-
• LBASRTOKVSTSJC-UHFFFAOYSA-N
• NSC-159542
• SCHEMBL11311750
• DTXSID20303646
• 5,6-dimethyl-1,3-diphenyl-2-benzofuran
• 5,6-Dimethyl-1,3-diphenylisobenzofuran

• Inchi： InChI=1S/C22H18O/c1-15-13-19-20(14-16(15)2)22(18-11-7-4-8-12-18)23-21(19)17-9-5-3-6-10-17/h3-14H,1-2H3
• InChI Key： LBASRTOKVSTSJC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C2OC(C3=CC=CC=C3)=C3C=C(C(=CC=23)C)C)C=C1

Computed Properties

• Exact Mass: 298.13584
• Monoisotopic Mass: 298.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 6.3

Experimental Properties

• Density: 1.107
• Boiling Point: 469.5°Cat760mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.624
• PSA: 13.14